Cas no 101920-03-0 (4,4'-[m-Phenylenebis[oxy(2-hydroxytrimethylene)]]bis[4-methylmorpholiniumiodide] (7CI))
101920-03-0 structure
Product Name:4,4'-[m-Phenylenebis[oxy(2-hydroxytrimethylene)]]bis[4-methylmorpholiniumiodide] (7CI)
CAS No:101920-03-0
MF:C22H38I2N2O6
MW:680.355871677399
CID:198564
PubChem ID:3063971
Update Time:2025-04-19
4,4'-[m-Phenylenebis[oxy(2-hydroxytrimethylene)]]bis[4-methylmorpholiniumiodide] (7CI) Chemical and Physical Properties
Names and Identifiers
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- 4,4'-[m-Phenylenebis[oxy(2-hydroxytrimethylene)]]bis[4-methylmorpholiniumiodide] (7CI)
- 1-[3-[2-hydroxy-3-(4-methylmorpholin-4-ium-4-yl)propoxy]phenoxy]-3-(4-methylmorpholin-4-ium-4-yl)propan-2-ol,diiodide
- 4,4'-(m-Phenylenebis(oxy(2-hydroxytrimethylene)))bis(4-methylmorpholinium iodide)
- Morpholinium, 4,4'-(m-phenylenebis(oxy(2-hydroxytrimethylene)))bis(4-methyl-, diiodide
- 4,4'-{1,3-Phenylenebis[oxy(2-hydroxypropane-3,1-diyl)]}bis(4-methylmorpholin-4-ium) diiodide
- DTXSID70906828
- 101920-03-0
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- Inchi: 1S/C22H38N2O6.2HI/c1-23(6-10-27-11-7-23)15-19(25)17-29-21-4-3-5-22(14-21)30-18-20(26)16-24(2)8-12-28-13-9-24;;/h3-5,14,19-20,25-26H,6-13,15-18H2,1-2H3;2*1H/q+2;;/p-2
- InChI Key: OWBLNOZPQNPENN-UHFFFAOYSA-L
- SMILES: [I-].[I-].O1CC[N+](C)(CC(COC2C=CC=C(C=2)OCC(C[N+]2(C)CCOCC2)O)O)CC1
Computed Properties
- Exact Mass: 641.7836
- Monoisotopic Mass: 680.082
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 32
- Rotatable Bond Count: 10
- Complexity: 454
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 77.4Ų
Experimental Properties
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- PSA: 76.72
- LogP: -5.95480
4,4'-[m-Phenylenebis[oxy(2-hydroxytrimethylene)]]bis[4-methylmorpholiniumiodide] (7CI) Related Literature
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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